12-(4-Fluorobenzenesulfonyl)-9-methyl-8-oxa-10-azatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-trien-11-one

• IUPAC Name: 12-(4-fluorophenyl)sulfonyl-9-methyl-8-oxa-10-azatricyclo[7.3.1.02,7]trideca-2,4,6-trien-11-one
• InChI: InChI=1S/C18H16FNO4S/c1-18-10-14(13-4-2-3-5-15(13)24-18)16(17(21)20-18)25(22,23)12-8-6-11(19)7-9-12/h2-9,14,16H,10H2,1H3,(H,20,21)
• InChI Key: WEWJRENGVXIYOJ-UHFFFAOYSA-N
• Canonical SMILES: CC12CC(C(C(=O)N1)S(=O)(=O)C3=CC=C(C=C3)F)C4=CC=CC=C4O2
• Molecular Formula: C18H16FNO4S
• Molecular Weight: 361.4 g/mol
• CAS No.: 1009241-62-6

Description

12-(4-Fluorobenzenesulfonyl)-9-methyl-8-oxa-10-azatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-trien-11-one is a useful research compound. Its molecular formula is C18H16FNO4S and its molecular weight is 361.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

Several studies have developed methods for synthesizing tricyclic compounds, including techniques that are environmentally benign and transition-metal free. For instance, an efficient tandem C-N, C-O bond formation reaction developed for the synthesis of tricyclic compounds from biomass-derived levulinic acid under mild conditions illustrates the potential for creating complex molecules using sustainable resources (A. Jha, A. Naidu, & Ashraf M. Abdelkhalik, 2013). This methodology could potentially be adapted for the synthesis of 12-(4-Fluorobenzenesulfonyl)-9-methyl-8-oxa-10-azatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-trien-11-one, considering its tricyclic nature and the involvement of similar chemical functionalities.

Applications in Materials Science

Research on fluorinated compounds, like the synthesis and characterization of liquid crystals containing a single benzene unit, highlights the importance of fluorine atoms in modifying the physical properties of materials. The study by G. Johansson, V. Percec, G. Ungar, & K. Smith (1997) on the synthesis of rod-like liquid crystals emphasizes the role of fluorine in enhancing the thermal stability of liquid crystal phases (G. Johansson et al., 1997). This research may provide insights into the materials science applications of fluorine-containing compounds like this compound.

Biological and Pharmaceutical Potential

The exploration of sulfonyl chloride derivatives for the covalent attachment of biologicals to solid supports introduces a potential application area for this compound in biomedical research. The study by Y. A. Chang, A. Gee, A. Smith, & W. Lake (1992) demonstrates the utility of 4-fluorobenzenesulfonyl chloride as an excellent activating agent for the covalent attachment of enzymes, antibodies, and other biologicals to various solid supports, which could be relevant for developing bioconjugates or for surface modification purposes (Y. A. Chang et al., 1992).